2-Morpholin-4-yl-2-oxo-ethanesulfonyl chloride

• Molecular Formula: C6H10ClNO4S
• Molecular Weight: 227.67 g/mol
• IUPAC Name: 2-morpholin-4-yl-2-oxoethanesulfonyl chloride
• InChI: InChI=1S/C6H10ClNO4S/c7-13(10,11)5-6(9)8-1-3-12-4-2-8/h1-5H2
• InChI Key: SMSGLBDELPBLSD-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)CS(=O)(=O)Cl

Description

This compound is highly reactive due to the electron-withdrawing sulfonyl chloride (-SO₂Cl) group, which facilitates nucleophilic substitution reactions. It is commonly employed as an intermediate in organic synthesis, particularly in the preparation of sulfonamides, sulfonate esters, and other functionalized molecules for pharmaceuticals or agrochemicals .

The oxo group enhances electrophilicity at the sulfonyl chloride center, distinguishing it from non-oxo-substituted analogs. Its molecular formula is presumed to be C₆H₁₀ClNO₄S (based on structural analogy to ), with a molecular weight of approximately 227.67 g/mol. Storage typically requires inert atmospheres and low temperatures (2–8°C) to prevent hydrolysis or decomposition .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Morpholin-4-yl-2-oxo-ethanesulfonylchloride typically involves the reaction of morpholine with chloroacetyl chloride, followed by the introduction of a sulfonyl chloride group. The reaction conditions often require an inert atmosphere, such as nitrogen or argon, to prevent unwanted side reactions. The process can be summarized as follows:

Step 1: Morpholine reacts with chloroacetyl chloride in the presence of a base, such as triethylamine, to form 2-chloro-N-morpholinoacetamide.

Step 2: The resulting intermediate is then treated with a sulfonyl chloride reagent, such as chlorosulfonic acid, to yield 2-Morpholin-4-yl-2-oxo-ethanesulfonylchloride.

Industrial Production Methods

In an industrial setting, the production of 2-Morpholin-4-yl-2-oxo-ethanesulfonylchloride may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and precise control of reaction parameters, such as temperature and pressure, ensures consistent product quality.

Chemical Reactions Analysis

Electrophilic Sulfonyl Chloride Group

The sulfonyl chloride group (SO₂Cl) is highly electrophilic, enabling nucleophilic substitution reactions . The nitrogen atom in morpholine reacts with the sulfur atom in ethanesulfonyl chloride, forming a sulfonamide bond.

Mechanism :

• Nucleophilic attack : Morpholine’s nitrogen attacks the electrophilic sulfur in the sulfonyl chloride.

• Protonation : The intermediate is protonated to yield the hydrochloride salt.

Reactivity with Nucleophiles

The compound undergoes rapid hydrolysis in water , forming sulfonic acid derivatives. This reactivity makes it useful for synthesizing sulfonamides and sulfonates.

Key Chemical Reactions

Reaction Type	Reagents/Conditions	Product Type	Reference
Nucleophilic substitution	Alcohols, amines, or thiols	Sulfonamides/sulfonates
Hydrolysis	Water	Sulfonic acid
Sulfonylation	Nucleophiles (e.g., phenols, alcohols)	Sulfonylated derivatives

Stability and Handling

Property	Value	Notes
Appearance	Clear liquid
Solubility	Reacts with water	Requires inert storage
Stability	Sensitive to moisture	Store at 2–8°C under inert atmosphere
Hazard Classification	Corrosive (Class 8)	Protective equipment required

Research Highlights

• Versatility in medicinal chemistry : Facilitates the synthesis of sulfonamide-based drugs with high potency and stability .

• Catalytic methods : Iridium-catalyzed reactions with sulfinate salts demonstrate potential for late-stage functionalization .

Scientific Research Applications

2-Morpholin-4-yl-2-oxo-ethanesulfonylchloride has a wide range of applications in scientific research:

Chemistry: Used as a reagent in organic synthesis for the preparation of sulfonamides, esters, and other derivatives.

Biology: Employed in the modification of biomolecules, such as proteins and peptides, to study their structure and function.

Medicine: Investigated for its potential use in drug development, particularly as a building block for pharmaceuticals with sulfonamide moieties.

Industry: Utilized in the production of specialty chemicals and intermediates for various industrial processes.

Mechanism of Action

The mechanism of action of 2-Morpholin-4-yl-2-oxo-ethanesulfonylchloride primarily involves its reactivity towards nucleophiles. The sulfonyl chloride group is highly electrophilic, making it susceptible to attack by nucleophiles, leading to the formation of covalent bonds. This reactivity is exploited in various chemical transformations, including the synthesis of sulfonamides and other derivatives. The molecular targets and pathways involved depend on the specific application and the nature of the nucleophile.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 2-Morpholin-4-yl-2-oxo-ethanesulfonyl chloride with structurally or functionally related compounds, based on available evidence:

Parameter	2-Morpholin-4-yl-2-oxo-ethanesulfonyl Chloride	2-(Morpholin-4-yl)ethane-1-sulfonyl Chloride Hydrochloride	4-[(2-Ethyl-2-methyl-1,3-dioxolan-4-yl)methyl]morpholine
CAS No.	Not explicitly provided	1316220-24-2	89857-71-6
Molecular Formula	C₆H₁₀ClNO₄S (inferred)	C₆H₁₃Cl₂NO₃S	C₁₁H₂₁NO₃
Molecular Weight (g/mol)	~227.67	250.14	215.29
Functional Groups	Sulfonyl chloride, oxo, morpholine	Sulfonyl chloride, morpholine, hydrochloride salt	Morpholine, dioxolane, ethyl-methyl substituent
Reactivity	High (oxo enhances electrophilicity)	Moderate (hydrochloride salt may stabilize reactivity)	Low (lacks reactive sulfonyl chloride; stable dioxolane ring)
Applications	Synthetic intermediate for sulfonamides	Pharmaceutical intermediate (e.g., coupling reactions)	Laboratory chemical, specialty synthesis
Hazards	Likely H314 (skin corrosion), H335 (respiratory irritation)	H314, H335	Oral toxicity (Category 4), skin/eye irritation (Category 2)
Storage Conditions	Inert atmosphere, 2–8°C	Inert atmosphere, 2–8°C	Standard laboratory conditions

Key Findings:

Structural and Functional Differences: The oxo group in 2-Morpholin-4-yl-2-oxo-ethanesulfonyl chloride increases its electrophilicity compared to 2-(Morpholin-4-yl)ethane-1-sulfonyl chloride hydrochloride, making it more reactive in nucleophilic substitutions. The latter’s hydrochloride salt may reduce hygroscopicity but limits use in non-polar solvents . 4-[(2-Ethyl-2-methyl-1,3-dioxolan-4-yl)methyl]morpholine lacks a sulfonyl chloride group, rendering it less reactive but more stable. Its dioxolane ring may confer conformational rigidity, useful in catalysis or ligand design .

Hazard Profiles :

• Sulfonyl chloride derivatives (e.g., the target compound and ’s analog) share severe skin/eye corrosion risks (H314) due to their high reactivity. In contrast, the dioxolane-containing morpholine () poses lower acute toxicity but requires handling precautions for respiratory and dermal exposure .

Synthetic Utility :

• The target compound’s oxo group enables unique reactivity in forming ketone-containing sulfonamides, which are valuable in drug discovery (e.g., protease inhibitors). ’s hydrochloride derivative may be preferred in aqueous-phase reactions due to its salt form .
• Morpholine derivatives with dioxolane rings () are often used as solvents or chiral auxiliaries in asymmetric synthesis .

Biological Activity

2-Morpholin-4-yl-2-oxo-ethanesulfonyl chloride is a sulfonamide compound that has garnered attention for its diverse biological activities. This article explores its biological activity, including antimicrobial, anticancer, and anti-inflammatory effects, supported by recent research findings and case studies.

Chemical Structure and Properties

The compound features a morpholine ring attached to a sulfonyl chloride group, which is known to enhance its reactivity and biological potential. The general structure can be represented as follows:

$$\text{C}_5\text{H}_{10}\text{ClN}_1\text{O}_3\text{S}$$

1. Antimicrobial Activity

Recent studies have demonstrated that sulfonamide derivatives exhibit significant antimicrobial properties against various bacterial strains. For instance, the compound has shown effectiveness against both Gram-positive and Gram-negative bacteria, with minimum inhibitory concentration (MIC) values reported in the range of 20–40 µM against resistant strains like Staphylococcus aureus and Escherichia coli .

Table 1: Antimicrobial Activity of 2-Morpholin-4-yl-2-oxo-ethanesulfonyl Chloride

Bacterial Strain	MIC (µM)
Staphylococcus aureus	20–40
Escherichia coli	40–70
Caulobacter crescentus	<50

2. Anticancer Properties

The compound has also been investigated for its anticancer potential. Studies indicate that it exhibits cytotoxic effects on various cancer cell lines, including glioblastoma and melanoma cells. For example, an IC50 value of less than 10 µM was observed in certain cell lines, indicating potent activity comparable to established anticancer agents .

Table 2: Cytotoxic Activity Against Cancer Cell Lines

Cell Line	IC50 (µM)
U251 (Glioblastoma)	<10
WM793 (Melanoma)	<10
A-431 (Carcinoma)	<20

3. Anti-inflammatory Effects

In addition to its antimicrobial and anticancer activities, 2-Morpholin-4-yl-2-oxo-ethanesulfonyl chloride has been studied for its anti-inflammatory properties. It has been shown to inhibit pro-inflammatory cytokines in vitro, suggesting a mechanism that could be beneficial in treating inflammatory diseases .

Case Studies

• Case Study on Antimicrobial Efficacy : A study conducted on a series of sulfonamide derivatives found that modifications to the morpholine ring significantly enhanced antibacterial activity against multi-drug resistant strains. The introduction of electron-withdrawing groups was critical for improving efficacy .
• Case Study on Anticancer Activity : In vitro studies involving the treatment of cancer cell lines with varying concentrations of the compound revealed a dose-dependent response in cell viability, with notable apoptosis induction in treated cells .